Cas no 352025-46-8 (2-Amino-5,7-dimethylquinolin-8-ol)

• Product Name: 2-Amino-5,7-dimethylquinolin-8-ol
• CAS No: 352025-46-8
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• MDL: MFCD00168947
• CID: 4713315
• Update Time: 2025-08-03

2-Amino-5,7-dimethylquinolin-8-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-5,7-dimethylquinolin-8-ol
• SMR000019048
• MLS000084701
• cid_3244543
• BDBM64943
• REGID_for_CID_3244543
• HMS2388E13
• 2-amino-5,7-dimethyl-8-quinolinol
• 2-amino-5,7-dimethyl-quinolin-8-ol
• 2-azanyl-5,7-dimethyl-quinolin-8-ol
• 8-quinolinol, 2-amino-5,7-dimethyl-
• FCH2893458
• SJ000001592
• 2-Amino-5,7-dimethylquinolin-8-ol

• MDL： MFCD00168947
• Inchi： 1S/C11H12N2O/c1-6-5-7(2)11(14)10-8(6)3-4-9(12)13-10/h3-5,14H,1-2H3,(H2,12,13)
• InChI Key： YWPKMBRQRWADNC-UHFFFAOYSA-N
• SMILES： OC1=C(C)C=C(C)C2=CC=C(N)N=C21

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 210
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-5,7-dimethylquinolin-8-ol

2-Amino-5,7-Dimethylquinolin-8-Ol: A Comprehensive Overview

2-Amino-5,7-dimethylquinolin-8-ol, also known by its CAS number 352025-46-8, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds that are widely studied due to their diverse biological activities and structural versatility. The molecule features a quinine-like framework with a hydroxyl group at position 8, an amino group at position 2, and methyl substituents at positions 5 and ７. These structural elements contribute to its unique chemical properties and potential applications.

The synthesis of 2-amino-5,7-dimethylquinolin-8-ol involves a series of carefully orchestrated reactions tailored optimize yields whilst maintaining the integrity of the molecule's functional groups. Recent advancements in catalytic methods have enabled more efficient pathways for its production, leveraging green chemistry principles to minimize environmental impact. Researchers have also explored the use of microwave-assisted synthesis techniques, which have shown promise in accelerating reaction times and improving product purity.

From a structural standpoint, the compound exhibits a rigid planar geometry due to the aromaticity of the quinoline ring system. The hydroxyl group at position ８ imparts hydrophilic characteristics, while the methyl substituents at positions 5 and 7 introduce steric bulk and enhance lipophilicity. This balance between hydrophilic and lipophilic properties makes 2-amino-5,7-dimethylquinolin-8-ol an attractive candidate for drug design, particularly in targeting membrane-bound proteins where such physicochemical properties are advantageous.

Preliminary biological evaluations have revealed that this compound possesses notable antioxidant activity, potentially attributable tomolecular mechanisms involving hydrogen atom transfer or singlet oxygen quenching. Its ability to scavenge free radicals makes it a promising candidate for applications in oxidative stress-related conditions such as neurodegenerative diseases or cardiovascular disorders.

In terms of pharmacokinetics, studies indicate that 2-amino-5,7-dimethylquinolin-8-ol exhibits moderate solubility in physiological buffers and acceptable permeability across biological membranes. These properties suggest favorable absorption profiles when administered orally or parenterally. However, further research is required to fully characterize its pharmacokinetic profile under various administration routes.

The compound has also shown selective cytotoxicity against certain cancer cell lines, pointing towards potential antitumor activity. Mechanistic studies suggest that this effect may involve modulation of key signaling pathways associated with cell proliferation and apoptosis. Encouragingly, preliminary data indicate that it may synergize with existing chemotherapeutic agents, offering opportunities for combination therapy strategies.

In addition to therapeutic applications, researchers have explored the use of 2-amnio-5,7-dimethylquinolin-8-ol as a building block in medicinal chemistry. Its modular structure allows for straightforward derivatization at multiple positions on the quinoline ring system. This versatility enables the creation of libraries of analogs for high-throughput screening campaigns aimed at discovering novel bioactive agents.

The synthesis pathway for this compound has been optimized through iterative process development efforts. Modern techniques such as continuous flow chemistry have been employed to enhance reaction control and scalability. These advancements position this compound as a viable candidate for preclinical development should promising results emerge from ongoing studies.

In conclusion, 2-amino-5,7-dimethylquinolin-8-ol represents an intriguing molecule with significant potential across multiple therapeutic areas. Ongoing research continues to uncover new insights into its biological profile and mechanistic underpinnings while innovative synthetic approaches ensure its availability for further exploration.